Cas no 15918-52-2 (Benzaldehyde,2,3,6-trihydroxy-4-methyl-)

• Product Name: Benzaldehyde,2,3,6-trihydroxy-4-methyl-
• CAS No: 15918-52-2
• MF: C₈H₈O₄
• MW: 168.146722793579
• CID: 174866
• PubChem ID: 12443391
• Update Time: 2025-04-19

Benzaldehyde,2,3,6-trihydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2,3,6-trihydroxy-4-methyl-
• p-Tolualdehyde,2,3,6-trihydroxy- (8CI)
• Thamnol
• 2,3,6-trihydroxy-4-methylbenzaldehyde
• 15918-52-2

• Inchi： 1S/C8H8O4/c1-4-2-6(10)5(3-9)8(12)7(4)11/h2-3,10-12H,1H3
• InChI Key： BATFCETZIPDVPP-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=O)C(=CC=1C)O)O

Computed Properties

• Exact Mass: 168.04224
• Monoisotopic Mass: 168.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76